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Introduction
Istamycins are a group of aminoglycoside antibiotics with potent activity against a range of

bacteria. Produced by the marine actinomycete Streptomyces tenjimariensis, this family of

compounds includes several congeners, such as Istamycin A, B, A0, and B0. This document

provides a detailed protocol for the fermentation of Streptomyces tenjimariensis to produce

Istamycin B0. The methodologies outlined below are compiled from various scientific sources

to ensure a comprehensive guide for reproducible fermentation.
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Component Concentration (g/L)

Starch 10.0

Glucose 2.0

Soybean Meal 10.0

NaCl 3.0

K₂HPO₄ 1.0

MgSO₄·7H₂O 1.0

pH 7.2 (before autoclaving)

Table 2: Production Medium Composition
Component Concentration (g/L)

Starch 10.0

Soybean Meal 10.0

NaCl 3.0

K₂HPO₄ 1.0

MgSO₄·7H₂O 1.0

Palmitate (optional) 2.0

pH 7.2 (before autoclaving)

Note: The addition of palmitate at a concentration of 0.2% has been shown to potentially

double istamycin production.[1]

Table 3: Fermentation Parameters
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Parameter Value

Strain Streptomyces tenjimariensis ATCC 31603

Inoculum Size 10% (v/v)

Fermentation Vessel Baffled Erlenmeyer Flasks or Bioreactor

Working Volume 50% of vessel volume

Temperature 27-28 °C

Agitation 250 rpm (for shake flasks)

Aeration Aerobic conditions

Fermentation Time 5 - 7 days

pH Maintained around 7.0 - 7.2

Table 4: Profile of Istamycin Congeners Produced
Sixteen different istamycin congeners have been identified in the fermentation broth of S.

tenjimariensis. The following are listed in descending order of their quantified amounts.[2][3][4]
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Rank Istamycin Congener

1 Istamycin A

2 Istamycin B

3 Istamycin A0

4 Istamycin B0

5 Istamycin B1

6 Istamycin A1

7 Istamycin C

8 Istamycin A2

9 Istamycin C1

10 Istamycin C0

11 Istamycin X0

12 Istamycin A3

13 Istamycin Y0

14 Istamycin B3

15 Istamycin FU-10

16 Istamycin AP

Experimental Protocols
Inoculum Preparation

Prepare the seed culture medium as detailed in Table 1.

Dispense the medium into appropriate vessels (e.g., 100 mL in 500 mL Erlenmeyer flasks).

Autoclave at 121°C for 20 minutes.
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Aseptically inoculate the cooled medium with a spore suspension or a vegetative mycelial

culture of Streptomyces tenjimariensis.

Incubate the seed culture at 27°C for 48 hours with shaking at 250 rpm.

Production Fermentation
Prepare the production medium as described in Table 2.

Dispense the medium into fermentation vessels (e.g., baffled shake flasks or a sterilized

bioreactor).

Autoclave at 121°C for 20 minutes.

After cooling, inoculate the production medium with 10% (v/v) of the seed culture.

Incubate the production culture under the conditions specified in Table 3.

Monitor the fermentation for key parameters such as pH, dissolved oxygen (if in a

bioreactor), and cell growth.

The fermentation is typically carried out for 5 to 7 days.

Harvesting and Extraction
At the end of the fermentation, harvest the broth by centrifugation or filtration to separate the

mycelium from the supernatant.

The istamycins, including Istamycin B0, are present in the supernatant.

The supernatant can be subjected to further downstream processing, such as cation

exchange chromatography, for the purification of Istamycin B0.

Visualizations
Fermentation Workflow
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Caption: Workflow for Istamycin B0 fermentation.
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Caption: Putative biosynthetic relationships of Istamycins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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